Cas no 1032-95-7 (1,2,3,4-Cyclobutanetetracarboxylicacid, tetramethyl ester, (1a,2a,3b,4b)-)

• Product Name: 1,2,3,4-Cyclobutanetetracarboxylicacid, tetramethyl ester, (1a,2a,3b,4b)-
• CAS No: 1032-95-7
• MF: C₁₂H₁₆O₈
• MW: 288.250644683838
• CID: 177631
• PubChem ID: 266035
• Update Time: 2025-06-10

1,2,3,4-Cyclobutanetetracarboxylicacid, tetramethyl ester, (1a,2a,3b,4b)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Cyclobutanetetracarboxylicacid, tetramethyl ester, (1a,2a,3b,4b)-
• cis, trans, cis-1,2,3,4-Cyclobutanetetracarboxylic acid tetramethyl ester
• (+/-)-1-Cyclohexylethylamine
• 1-(1-aminoethyl)cyclohexane
• 1-Cyclohexyl-1-ethylamine
• 2-Bromomethylpyrrolidine-1-carboxylic acid benzyl ester
• 2-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• AGN-PC-00KYBC
• AM101416
• cyclobutane-1r,2c,3t,4t-tetracarboxylic acid tetramethyl ester
• cyclohexyl-1-ethyl amine
• KB-21735
• N-< (Benzyloxy)carbonyl> -2-(bromomethyl)pyrrolidine
• R-1-(Cyclohexyl)ethylamine
• r-1,c-2,t-3
• SureCN7312769
• 1,2,3,4-Cyclobutanetetracarboxylic acid, tetramethyl ester
• Z1172231219
• 1,3,4-Cyclobutanetetracarboxylic acid, tetramethyl ester, cis-1,2,trans-1,3,trans-1,4-
• SCHEMBL2081942
• AKOS015840789
• NSC103000
• Tetramethyl 1,2,3,4-cyclobutanetetracarboxylate
• MFCD00013269
• 1,3,4-Cyclobutanetetracarboxylic acid, tetramethyl ester, (1.alpha.,2.alpha.,3.beta.,4.beta.)-
• 1,2,3,4-Cyclobutanetetracarboxylic acid, 1,2,3,4-tetramethyl ester
• T71780
• 14495-41-1
• CS-0206754
• C12H16O8
• starbld0034102
• cis, cis-1,2,3,4-Cyclobutanetetracarboxylic acid tetramethyl ester
• NSC-122966
• NSC122966
• Tetramethylcis,trans,cis-1,2,3,4-Cyclobutanetetracarboxylate
• Tetramethyl cyclobutane-1,2,3,4-tetracarboxylatato(2-)
• 1,2,3,4-Cyclobutanetetracarboxylic Acid 1,2,3,4-Tetramethyl Ester
• SCHEMBL13139972
• TETRAMETHYL-1,2,3,4-CYCLOBUTANETETRACARBOXYLATE
• 1,2,3,4-Cyclobutanetetracarboxylic Acid Tetramethyl Ester
• 1,2,3,4-tetramethyl cyclobutane-1,2,3,4-tetracarboxylate
• J-008028
• NSC-103000
• 3999-67-5
• tetramethyl cyclobutane-1,2,3,4-tetracarboxylate
• cis-trans-cis-Tetramethyl cyclobutane-1,2,3,4-tetracarboxylate
• 1032-95-7
• AS-72053
• Cis,trans,cis-1,2,3,4-cyclobutanetetracarboxylic acid tetramethyl ester
• SCHEMBL14458039
• Tetramethyl 1,2,3,4-cyclobutanetetracarboxylate #
• T2769
• DTXSID80908252
• AB00997321-01
• CYCLOBUTANE-1,2,3,4-TETRACARBOXYLIC ACID TETRAMETHYL ESTER
• 1,2,3,4-Cyclobutanetetracarboxylic acid, 1,2,3,4-tetramethyl ester; 1,2,3,4-Cyclobutanetetracarboxylic acid, tetramethyl ester (6CI,7CI,8CI,9CI); Tetramethyl cyclobutane-1,2,3,4-tetracarboxylate
• tetramethyl (1R,2R,3S,4S)-cyclobutane-1,2,3,4-tetracarboxylate

• Inchi： 1S/C12H16O8/c1-17-9(13)5-6(10(14)18-2)8(12(16)20-4)7(5)11(15)19-3/h5-8H,1-4H3
• InChI Key： NXMOMNBIDWYNOP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)C(C(=O)OC)C1C(=O)OC)=O

Computed Properties

• Exact Mass: 288.08500
• Monoisotopic Mass: 288.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.301
• Boiling Point: 356.6°Cat760mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.474
• PSA: 105.20000
• LogP: -0.84320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 1,2,3,4-Cyclobutanetetracarboxylicacid, tetramethyl ester, (1a,2a,3b,4b)-

1,2,3,4-Cyclobutanetetracarboxylic Acid, Tetramethyl Ester, (1a,2a,3b,4b)-

The compound 1032-95-7, also known as 1,2,3,4-cyclobutanetetracarboxylic acid tetramethyl ester, is a unique organic compound with a cyclobutane ring structure. This compound has garnered significant attention in recent years due to its versatile applications in various fields of chemistry and materials science. The cyclobutane ring serves as a rigid and strained structure, which imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for use in advanced materials such as polymers and liquid crystals.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers. The ester groups attached to the cyclobutane ring can undergo polymerization reactions to form materials with enhanced mechanical and thermal stability. For instance, researchers have demonstrated that polymers derived from this compound exhibit superior resistance to high temperatures and mechanical stress compared to traditional polymer systems. This makes them ideal candidates for applications in aerospace and automotive industries where durability under extreme conditions is critical.

In addition to its role in polymer chemistry, 1032-95-7 has also found applications in the field of liquid crystal research. The rigid cyclobutane core and the ester functionalities contribute to the formation of ordered liquid crystal phases. Scientists have explored its use in creating novel liquid crystal displays (LCDs) with improved optical properties. Recent advancements in this area suggest that incorporating this compound into LCD formulations could lead to displays with higher resolution and energy efficiency.

The synthesis of 1032-95-7 involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. Researchers have optimized various synthetic pathways to enhance yield and purity. For example, a recent study reported a novel method utilizing microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This approach not only reduces production time but also minimizes environmental impact by lowering energy consumption.

From a toxicological perspective, studies on 1032-95-7 indicate that it exhibits low toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may pose health risks. Regulatory agencies have established guidelines for safe handling practices to ensure minimal occupational exposure. These guidelines emphasize the importance of using personal protective equipment (PPE) and maintaining proper ventilation during synthesis and processing.

Environmental impact assessments have also been conducted for this compound. Research indicates that it degrades relatively quickly under aerobic conditions when exposed to environmental factors such as sunlight and microbial activity. This suggests that its environmental footprint is manageable when proper waste disposal protocols are followed.

Looking ahead, ongoing research is focused on expanding the applications of 1032-95-7 into emerging fields such as nanotechnology and biotechnology. For instance, researchers are exploring its potential as a building block for creating nanostructured materials with tailored properties. Additionally, there is growing interest in its use as a precursor for biodegradable polymers that can contribute to sustainable material solutions.

In conclusion, 1032-95-7, or 1,2,3,4-cyclobutanetetracarboxylic acid tetramethyl ester, is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in advancing materials science and chemical engineering. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.